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For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide on how to locate publications by specific

authors within the TRITA series, the official publication series of the KTH Royal Institute of

Technology. All publications within this series are indexed and accessible through the DiVA

portal, a digital scientific archive.

Introduction to the TRITA Series and DiVA Portal
The TRITA series encompasses a wide range of academic publications from the KTH Royal

Institute of Technology, including doctoral and licentiate theses, student theses, and research

reports.[1] The acronym TRITA stands for "Transactions of the Royal Institute of Technology +

A".[1][2] To ensure broad accessibility and dissemination of research, all publications in the

TRITA series are registered and made available electronically through the DiVA portal.[2] DiVA

is a comprehensive database that provides access to research publications and student theses

from numerous universities and research institutions.

Protocols for Finding Specific Authors
There are two primary methods for searching for authors within the TRITA series in the DiVA

portal: a simple search and an advanced search.

Protocol 1: Simple Search
The simple search is a quick method to find an author's publications if you have their full name.
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Experimental Protocol:

Navigate to the KTH DiVA portal website.

Locate the main search bar on the homepage.

Enter the full name of the author you are searching for in the search bar. It is recommended

to enclose the name in quotation marks for a more precise search (e.g., "John Doe").

To specifically narrow the search to the TRITA series, you can add "TRITA" to your search

query (e.g., "John Doe" AND "TRITA").

Press the "Search" button to execute the query.

The search results page will display a list of publications. You can further refine the results

using the filtering options on the left-hand side of the page.

Protocol 2: Advanced Search
The advanced search provides more granular control over your search parameters and is

recommended for more complex queries or when the simple search yields too many irrelevant

results.

Experimental Protocol:

Navigate to the KTH DiVA portal website.

Click on the "Advanced search" link, which is typically located near the simple search bar.[3]

Within the advanced search interface, you will find several fields to input your search criteria.

Author Field: Enter the last name and first name of the author in the designated "Author"

fields. The system may suggest names as you type.[1]

Series Field: To restrict the search to the TRITA series, locate the "Series" field. You can

either type "TRITA" into the field or browse a list of available series.
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Additional Filters: You can further refine your search by specifying a date range, publication

type (e.g., doctoral thesis, article), or keywords.

Click the "Search" button to view the results.

Data Presentation
The following table summarizes the key search parameters available in the DiVA portal for

finding authors in the TRITA series.

Search Parameter Simple Search Advanced Search Description

Author Name Yes Yes
Search by the author's

full or partial name.

Series Name Yes (as a keyword) Yes

Specifically filter for

publications within the

TRITA series.

Publication Type No Yes

Filter by the type of

publication (e.g.,

thesis, report).

Date Range No Yes
Narrow the search to

a specific period.

Keywords Yes Yes

Search for specific

terms in the title,

abstract, or keywords.

Boolean Operators Yes (AND, OR, NOT) Yes

Combine or exclude

search terms for more

precise results.[1]

Mandatory Visualization
The following diagrams illustrate the logical workflows for finding a specific author in the TRITA
series using both the simple and advanced search methods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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